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Compound of Interest

Compound Name: Hexachloroethane

Cat. No.: B051795

Essential Safety and Handling Guide for
Hexachloroethane

For researchers, scientists, and drug development professionals, a comprehensive
understanding of chemical safety is paramount. This guide provides critical safety and logistical
information for handling Hexachloroethane, including detailed operational and disposal plans
to ensure a safe laboratory environment. Hexachloroethane is a hazardous chemical that
poses several health risks, including irritation to the skin, eyes, and respiratory system.[1][2] It
is also considered a potential carcinogen and can have adverse effects on the liver and
kidneys.[1][3][4] Therefore, strict adherence to safety protocols is essential.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling
Hexachloroethane to prevent exposure. The selection of PPE should be based on a thorough
risk assessment of the specific procedures being performed.
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PPE Category

Recommended Equipment

Specifications and Use

Eye Protection

Safety glasses with side-
shields or chemical safety
goggles. A face shield may

also be necessary.

Should meet appropriate
national standards (e.g., ANSI
Z87.1 in the US). Essential to
protect eyes from dust
particles and potential
splashes.[5][6]

Hand Protection

Chemical-resistant gloves.

Nitrile rubber, neoprene, or
other compatible materials are
suitable.[6][7] Always inspect
gloves for integrity before use
and remove them carefully to
avoid skin contact with the

outer surface.[7]

Body Protection

A lab coat, chemical-resistant

apron, or coveralls.

Provides a barrier against
accidental spills and
contamination of personal
clothing.[1][6][7] Contaminated
work clothes should not be

taken home.[1]

Respiratory Protection

A NIOSH-approved respirator.

Required when working in
areas with inadequate
ventilation, where dust may be
generated, or when exposure
limits may be exceeded.[1][6]
[8] Personnel must be properly
trained and fit-tested for

respirator use.[8]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Hexachloroethane is crucial to minimize risks and ensure

procedural consistency.

1. Preparation:
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» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for
Hexachloroethane.

» Ensure Proper Ventilation: All work with Hexachloroethane should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood, to minimize inhalation
exposure.[5][6]

o Assemble PPE: Put on all required personal protective equipment as detailed in the table
above.[5]

o Prepare Emergency Equipment: Ensure that an eyewash station and safety shower are
readily accessible and operational.[1][5]

2. Handling:

» Weighing and Transferring: When weighing or transferring the solid, do so in a manner that
minimizes dust generation.[5] Use a spatula or other appropriate tools.

» Container Management: Handle containers of Hexachloroethane carefully to prevent spills
or dropping. Keep containers tightly closed when not in use and store them in a cool, dry,
well-ventilated area away from incompatible materials such as strong bases, oxidizing
agents, and certain metals.[1][5]

3. Post-Handling:

o Decontamination: After handling is complete, decontaminate the work surface with a suitable
solvent, followed by washing with soap and water.[6] Properly decontaminate any reusable
equipment.

e PPE Removal: Remove PPE in a manner that avoids self-contamination. Gloves should be
removed last, turning them inside out during removal.[7]

o Personal Hygiene: Wash hands and any potentially exposed skin thoroughly with soap and
water after removing PPE and before leaving the work area.[1][9] Do not eat, drink, or smoke
in areas where Hexachloroethane is handled.[1][5]

Emergency Procedures
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Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[1]

o Ventilate: Ensure the area is well-ventilated.

e Contain: Use a non-combustible absorbent material like sand or vermiculite to contain the
spill.[6]

o Collect: Carefully collect the spilled material and absorbent into a suitable, labeled container
for hazardous waste disposal.[1][6]

o Clean: Decontaminate the spill area thoroughly.[6]

First Aid Measures:

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][9] Seek immediate medical attention.[6]
[10]

» Skin Contact: Promptly remove contaminated clothing and wash the affected skin with plenty
of soap and water.[1][9] If irritation persists, seek medical attention.[6]

 Inhalation: Move the exposed person to fresh air at once.[6][9] If breathing is difficult or has
stopped, provide respiratory support and seek immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting.[11] If the person is conscious, rinse their mouth with
water and seek immediate medical attention.[6][11]
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Figure 1. Standard Workflow for Handling Hexachloroethane

Click to download full resolution via product page

Caption: Standard workflow for handling Hexachloroethane.
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Disposal Plan

Proper disposal of Hexachloroethane and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance. Hexachloroethane is listed
as a hazardous waste under the Resource Conservation and Recovery Act (RCRA) with the
waste code U131.[6]

1. Waste Collection:

» All materials contaminated with Hexachloroethane, including excess chemical,
contaminated PPE, and spill cleanup materials, must be collected in a designated hazardous
waste container.

e The container must be compatible with the chemical, in good condition, and kept securely
closed except when adding waste.

2. Labeling:

o Clearly label the waste container with the words "Hazardous Waste" and the full chemical
name, "Hexachloroethane".[6]

3. Storage:

o Store the sealed waste container in a designated, well-ventilated hazardous waste storage
area.[6]

e Ensure the storage area is secure and away from incompatible materials. Do not mix
Hexachloroethane waste with other waste streams.[6]

4. Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.[1][6]

o Acceptable disposal methods typically include incineration at a permitted hazardous waste
facility.[5][12] Do not attempt to dispose of Hexachloroethane down the drain or in regular
trash.
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By adhering to these detailed procedures, you can significantly mitigate the risks associated
with handling Hexachloroethane, ensuring your safety and the protection of your colleagues
and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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